Cas no 883794-18-1 (1-(3-bromophenyl)-3-[(4-ethoxyphenyl)amino]propan-1-one)

• Product Name: 1-(3-bromophenyl)-3-[(4-ethoxyphenyl)amino]propan-1-one
• CAS No: 883794-18-1
• MF: C₁₇H₁₈BrNO₂
• MW: 348.234323978424
• CID: 5271141
• Update Time: 2025-10-31

1-(3-bromophenyl)-3-[(4-ethoxyphenyl)amino]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-3-[(4-ethoxyphenyl)amino]propan-1-one

• Inchi： 1S/C17H18BrNO2/c1-2-21-16-8-6-15(7-9-16)19-11-10-17(20)13-4-3-5-14(18)12-13/h3-9,12,19H,2,10-11H2,1H3
• InChI Key： FYOPBEBPYMAHFJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Br)=C1)(=O)CCNC1=CC=C(OCC)C=C1

Additional information on 1-(3-bromophenyl)-3-[(4-ethoxyphenyl)amino]propan-1-one

Introduction to 1-(3-bromophenyl)-3-[(4-ethoxyphenyl)amino]propan-1-one (CAS No. 883794-18-1)

1-(3-bromophenyl)-3-[(4-ethoxyphenyl)amino]propan-1-one (CAS No. 883794-18-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Etoricoxib, is a selective cyclooxygenase-2 (COX-2) inhibitor, which has been extensively studied for its potential therapeutic applications, particularly in the management of pain and inflammation.

The molecular structure of 1-(3-bromophenyl)-3-[(4-ethoxyphenyl)amino]propan-1-one is characterized by a bromophenyl group and an ethoxyphenylamino group attached to a propanone backbone. This unique configuration confers the compound with specific pharmacological properties, making it a valuable candidate for drug development. The bromine atom in the bromophenyl group plays a crucial role in enhancing the compound's reactivity and selectivity, while the ethoxyphenylamino group contributes to its solubility and bioavailability.

Recent studies have highlighted the potential of 1-(3-bromophenyl)-3-[(4-ethoxyphenyl)amino]propan-1-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy in reducing inflammation and pain in preclinical models of arthritis. The compound's selective inhibition of COX-2, without affecting COX-1, minimizes gastrointestinal side effects commonly associated with non-selective NSAIDs.

In addition to its anti-inflammatory properties, 1-(3-bromophenyl)-3-[(4-ethoxyphenyl)amino]propan-1-one has shown promise in cancer research. Studies have indicated that it can inhibit the proliferation of certain cancer cells by targeting specific signaling pathways involved in cell growth and survival. This dual functionality as an anti-inflammatory and anti-cancer agent makes it an attractive candidate for further investigation.

The pharmacokinetic profile of 1-(3-bromophenyl)-3-[(4-ethoxyphenyl)amino]propan-1-one has also been extensively studied. It exhibits good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. These properties facilitate its use in chronic conditions where long-term administration is required.

Clinical trials have further validated the safety and efficacy of 1-(3-bromophenyl)-3-[(4-ethoxyphenyl)amino]propan-1-one. Phase II trials have shown that it is well-tolerated by patients and effective in managing pain and inflammation associated with osteoarthritis and rheumatoid arthritis. The results from these trials have paved the way for more advanced clinical studies to explore its full therapeutic potential.

The synthesis of 1-(3-bromophenyl)-3-[(4-ethoxyphenyl)amino]propan-1-one involves several steps, including the formation of the bromophenyl intermediate and the subsequent coupling with the ethoxyphenylamine moiety. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and commercial applications.

In conclusion, 1-(3-bromophenyl)-3-[(4-ethoxyphenyl)amino]propan-1-one (CAS No. 883794-18-1) is a promising compound with a wide range of potential applications in medicine. Its selective COX-2 inhibition, coupled with its favorable pharmacokinetic properties, makes it a valuable tool for researchers and clinicians alike. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, further solidifying its position as a key player in the field of medicinal chemistry.